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An In-depth Technical Guide to the Thermodynamics of BTZ Black Holes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed introduction to the thermodynamics of the Bañados-Teitelboim-

Zanelli (BTZ) black hole, a foundational model in theoretical physics for understanding the

interplay between gravity, quantum mechanics, and thermodynamics.

Introduction to the BTZ Black Hole
The BTZ black hole, discovered in 1992 by Máximo Bañados, Claudio Teitelboim, and Jorge

Zanelli, is a solution to Einstein's field equations in (2+1)-dimensional spacetime with a

negative cosmological constant.[1] Unlike its counterparts in higher dimensions, the BTZ black

hole is asymptotically anti-de Sitter (AdS), not asymptotically flat.[2] Despite its lower-

dimensional and topologically simpler nature, it exhibits a rich thermodynamic structure

analogous to more complex black holes, making it an invaluable theoretical laboratory.[1]

The BTZ black hole is characterized by its mass (M), angular momentum (J), and a negative

cosmological constant (Λ = -1/ℓ²), where ℓ is the AdS radius.[3] These parameters determine the

geometry of the spacetime and, consequently, its thermodynamic properties.

Core Thermodynamic Properties
The thermodynamics of a BTZ black hole is defined by its fundamental physical properties,

which are intrinsically linked. These properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1192422?utm_src=pdf-interest
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://zenodo.org/records/15288591
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://arxiv.org/pdf/2111.09569
https://zenodo.org/records/15288591
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.researchgate.net/publication/349911646_Hawking_temperature_and_stability_in_BTZ-Sen_Black_Hole
https://www.benchchem.com/product/b1192422?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: Quantitative Thermodynamic
Properties

Property Symbol Formula Notes

Mass M -

A fundamental

parameter of the black

hole.

Angular Momentum J -

A fundamental

parameter of the black

hole.

AdS Radius ℓ Λ = -1/ℓ²

Related to the

negative cosmological

constant Λ.

Outer Horizon Radius r₊
r₊² = (Mℓ²/2) * (1 + √(1

+ (J/Mℓ)²))

The location of the

event horizon.

Inner Horizon Radius r₋
r₋² = (Mℓ²/2) * (1 - √(1

+ (J/Mℓ)²))

Present in rotating

BTZ black holes.

Hawking Temperature T_H
T_H = (r₊² -

r₋²)/(2πℓ²r₊)

The thermal

temperature of the

black hole.[4]

Bekenstein-Hawking

Entropy
S_BH S_BH = (2πr₊)/(4G₃)

Proportional to the

circumference (area in

2+1D) of the event

horizon. G₃ is the 3D

Newton's constant.

Angular Velocity at the

Horizon
Ω_H Ω_H = J/(2r₊²)

The rotational speed

of the event horizon.

Heat Capacity C_J
C_J = T_H (∂S_BH/

∂T_H)_J

Describes the black

hole's thermal stability.

Experimental Protocols: Theoretical Derivations
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In the context of theoretical physics, "experimental protocols" correspond to the step-by-step

derivations of key physical quantities.

Derivation of the Hawking Temperature
The Hawking temperature of a BTZ black hole can be derived by calculating the surface gravity

(κ) at the event horizon. The temperature is then given by T_H = κ/(2π).

Methodology:

Start with the BTZ Metric: The metric for a rotating BTZ black hole is given by: ds² = -N(r)²dt²

+ N(r)⁻²dr² + r²(dϕ + N^ϕ(r)dt)² where N(r)² = -M + r²/ℓ² + J²/(4r²) and N^ϕ(r) = -J/(2r²).

Identify the Killing Vector: The event horizon is a Killing horizon, and the relevant Killing

vector that is null at the horizon is ξ = ∂_t + Ω_H ∂_ϕ.

Calculate the Surface Gravity: The surface gravity κ is defined by the equation ξ^a ∇_a ξ^b =

κ ξ^b evaluated at the horizon. For the BTZ black hole, this calculation yields: κ = (r₊² -

r₋²)/(ℓ²r₊)

Determine the Hawking Temperature: Using the relation T_H = κ/(2π), we arrive at the

Hawking temperature: T_H = (r₊² - r₋²)/(2πℓ²r₊)

Derivation of the Bekenstein-Hawking Entropy and the
First Law
The Bekenstein-Hawking entropy is derived from the area of the event horizon. The First Law

of Black Hole Thermodynamics for a BTZ black hole relates changes in its mass to changes in

its entropy and angular momentum.

Methodology:

Bekenstein-Hawking Area-Entropy Relation: The entropy of a black hole is proportional to the

area of its event horizon. In 2+1 dimensions, the "area" is the circumference of the horizon: A

= 2πr₊
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Calculate the Entropy: The Bekenstein-Hawking entropy is given by S_BH = A/(4G₃), where

G₃ is the three-dimensional Newton's constant. This gives: S_BH = (2πr₊)/(4G₃) = πr₊/(2G₃)

Derive the First Law: The First Law of Black Hole Thermodynamics is expressed as: dM =

T_H dS_BH + Ω_H dJ

This can be verified by taking the expressions for M, T_H, S_BH, and Ω_H in terms of r₊ and

r₋ and performing the differentiation.

Microscopic Derivation of Entropy via the Cardy
Formula
A significant achievement in theoretical physics is the microscopic derivation of the BTZ black

hole entropy using the Cardy formula from two-dimensional conformal field theory (CFT). This

provides a statistical mechanical origin for the black hole's entropy and is a key result of the

AdS/CFT correspondence.[5]

Methodology:

AdS/CFT Correspondence: The AdS/CFT correspondence posits that a gravitational theory

in an AdS spacetime is equivalent to a CFT on the boundary of that spacetime. For the BTZ
black hole, the dual theory is a 2D CFT.[4]

Cardy Formula: The Cardy formula provides the asymptotic density of states in a 2D CFT,

from which the entropy can be calculated:[5] S = 2π √((c/6)(L₀ - c/24)) where 'c' is the central

charge of the CFT and L₀ is the eigenvalue of the Virasoro zero-mode operator (related to

the energy).

Identify CFT Parameters from Gravity: Brown and Henneaux showed that the central charge

of the CFT dual to 3D AdS gravity is: c = 3ℓ/(2G₃)

The energy L₀ is related to the mass of the BTZ black hole. For a non-rotating BTZ black

hole, L₀ = Mℓ.

Calculate the Entropy: Substituting the expressions for 'c' and L₀ into the Cardy formula (in

the large M limit), we obtain: S = 2π √((3ℓ/(12G₃))(Mℓ)) = 2πr₊/(4G₃) This result exactly
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matches the Bekenstein-Hawking entropy, providing a microscopic explanation for the

thermodynamic entropy of the BTZ black hole.[6]

Visualizations
Logical Relationship of BTZ Black Hole Properties
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Caption: Logical flow from fundamental parameters to thermodynamic properties of a BTZ
black hole.

Experimental Workflow: Microscopic Entropy Derivation
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Caption: Workflow illustrating the derivation of BTZ black hole entropy via the AdS/CFT

correspondence and the Cardy formula.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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